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Compound of Interest

Compound Name: 1-Bromo-2-chlorobutane

Cat. No.: B025774

Disclaimer: A comprehensive Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS)
specifically for 1-bromo-2-chlorobutane is not readily available in the public domain. The
following information has been compiled from data on closely related chemical isomers, such
as 1-bromo-4-chlorobutane and 1-bromobutane, and general knowledge of halogenated
alkanes. This guide is intended for use by trained professionals in research and development
and should be supplemented with institutional safety protocols and a thorough risk assessment
before handling this chemical.

Chemical and Physical Properties

1-Bromo-2-chlorobutane is a dihalogenated alkane. Its chemical structure, featuring both
bromine and chlorine atoms on adjacent carbons, makes it a versatile building block in organic
synthesis.[1] The differential reactivity of the carbon-bromine and carbon-chlorine bonds allows
for selective chemical transformations.[1]

Table 1: Physical and Chemical Properties of 1-Bromo-2-chlorobutane
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Property Value Source
Molecular Formula C4H8BrClI [2][3]
Molecular Weight 171.46 g/mol [2][3]
CAS Number 108200-18-6 [3]
IUPAC Name 1-bromo-2-chlorobutane [3]
Computed XLogP3 2.5 [2]
Computed Hydrogen Bond 0 2]
Donor Count
Computed Hydrogen Bond 0 2]
Acceptor Count
Computed Rotatable Bond

2 [2]

Count

Computed Exact Mass

169.94979 Da

[2]

Computed Monoisotopic Mass

169.94979 Da

[2]

Computed Topological Polar

Surface Area

0 A2

[2]

Computed Heavy Atom Count

[2]

Hazard Identification and Classification

While specific GHS classification for 1-bromo-2-chlorobutane is not available, based on data

for similar compounds like 1-bromo-4-chlorobutane and 1-bromobutane, it should be treated as

a hazardous substance. The following classifications are likely applicable.

Table 2: Postulated GHS Hazard Classification for 1-Bromo-2-chlorobutane
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Hazard Class

Hazard Category

Hazard Statement

Flammable Liquids

Category 2 or 3

H225: Highly flammable liquid
and vapor or H226: Flammable

liquid and vapor.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation.
Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory Category 3 o
o irritation.
Tract Irritation)
Hazardous to the Aquatic H411: Toxic to aquatic life with
Category 2

Environment, Chronic Hazard

long-lasting effects.

Note: This classification is inferred from related compounds and should be used for preliminary

risk assessment only.

Safe Handling and Storage

Prudent laboratory practices are essential when working with 1-bromo-2-chlorobutane.

Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles or a face shield.[4]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory. For

larger quantities or in case of potential splashing, an apron or chemical-resistant suit may be

necessary.

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood.[5] If inhalation risk is high, a NIOSH-approved respirator with an organic vapor

cartridge may be required.
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Handling Procedures

» Avoid contact with skin, eyes, and clothing.[6]

e Do not breathe vapors or mists.[5]

o Keep away from heat, sparks, open flames, and other ignition sources.[5][7]

o Use spark-proof tools and explosion-proof equipment.[4][6]

e Ground and bond containers when transferring material to prevent static discharge.[6]

e Handle empty containers with care as they may retain flammable and hazardous residues.[5]

Storage Conditions

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]
o Keep away from incompatible materials such as strong oxidizing agents.[4]
o Store in a flammable liquids storage cabinet.

Emergency Procedures
First-Aid Measures

 Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[4]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[4][6] Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[6] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink 2-4 cupfuls of water or milk.[6] Seek immediate medical attention.

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5]

o Unsuitable Extinguishing Media: Do not use a heavy water stream.[5]

o Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to
a source of ignition and flash back.[7] Containers may explode when heated.[4][7]
Hazardous combustion products include carbon oxides, hydrogen bromide, and hydrogen
chloride.[4]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]

Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel.[5] Remove all sources of ignition.
[7] Ensure adequate ventilation. Wear appropriate PPE as described in Section 3.1.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[8] Avoid release to the environment.[5]

o Methods for Cleaning Up: Absorb the spill with an inert material (e.g., vermiculite, sand, or
earth) and place it in a suitable, labeled container for disposal.[4][7]

Toxicological Information

Specific toxicological data, such as LD50 (lethal dose, 50%) and LC50 (lethal concentration,
50%), for 1-bromo-2-chlorobutane are not readily available. The toxicological properties have
not been fully investigated.[4][7] Based on related compounds, potential health effects may
include:

o Acute Effects: Irritation to the eyes, skin, and respiratory system.[6] Inhalation of vapors may
cause dizziness or suffocation.[6] Ingestion may cause gastrointestinal irritation.[6]

o Chronic Effects: Prolonged or repeated exposure may cause adverse effects.

Disposal Considerations
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o Dispose of this chemical and its container in accordance with all applicable federal, state,

and local regulations.
e Waste must be handled as hazardous waste.
e Do not dispose of it in drains or the environment.

Experimental Protocols and Workflows

While specific experimental protocols for 1-bromo-2-chlorobutane are not provided in the
search results, a general workflow for handling this type of chemical is outlined below.
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Caption: Safe handling workflow for 1-bromo-2-chlorobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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